1-(Pent-4-en-1-yl)-1H-1,2,4-triazol-3-amine

• Molecular Formula: C7H12N4
• Molecular Weight: 152.20 g/mol
• SMILES: C=CCCCN1C=NC(=N1)N
• InChI: InChI=1S/C7H12N4/c1-2-3-4-5-11-6-9-7(8)10-11/h2,6H,1,3-5H2,(H2,8,10)
• InChIKey: VNJFLKQFQZNFAY-UHFFFAOYSA-N

Procurement Guide for 1-(Pent-4-en-1-yl)-1H-1,2,4-triazol-3-amine

1-(Pent-4-en-1-yl)-1H-1,2,4-triazol-3-amine (CAS: 1866889-18-0) is a synthetic, nitrogen-rich heterocyclic compound with the molecular formula C7H12N4 and a molecular weight of 152.20 g/mol . It belongs to the 1,2,4-triazol-3-amine class, a privileged scaffold in medicinal chemistry and agrochemical research . Its defining structural feature is a terminal olefin (pent-4-en-1-yl) substituent on the triazole ring, which fundamentally differentiates it from saturated alkyl-chain analogs by providing a reactive handle for late-stage functionalization.

Terminal olefin handle for thiol-ene and metathesis

1,2,4-Triazole core for medicinal chemistry SAR

Orthogonal reactivity enables selective conjugation

• [1] Khomenko, K. V. (2024). Some issues of antimicrobial and antifungal activity of 1,2,4-Triazole derivatives (literature review). Ukrainian Journal of Military Medicine, 5(1), 124-131. View Source

Why 1-(Pent-4-en-1-yl)-1H-1,2,4-triazol-3-amine Is Irreplaceable

Interchanging this compound with its closest saturated analog, 1-pentyl-1H-1,2,4-triazol-3-amine (CAS 1182952-47-1, MW 154.21) , would eliminate the terminal alkene functionality, rendering it inert to a suite of powerful synthetic transformations. Both molecules share the C7-backbone and 3-aminotriazole core, but only the pent-4-en-1-yl derivative possesses a reactive olefin capable of participating in thiol-ene click chemistry, olefin metathesis, or hydroboration. In a patent landscape where substituted amino triazoles are explicitly claimed for their therapeutic and material science applications based on diverse N-1 substituents , the presence or absence of this single double bond can be the critical determinant of downstream molecular architecture and function.

Target Compound

Saturated Analog

N-1 Substituent

Pent-4-en-1-yl (C5 with terminal alkene)

Pentyl (C5 fully saturated)

Reactivity

Chemoselective C=C bond for click chemistry, metathesis

Inert alkane; limited to non-covalent interactions

Replacing with saturated analog may eliminate covalent diversification pathways.

• [1] Corman, M. L., Hungerford, W. M., Golebiowski, A., Beckett, R. P., Mazur, M., Olejniczak, S., & Olczak, J. (2016). Substituted amino triazoles, and methods using same. U.S. Patent Application No. 20160297823. View Source

Differentiation Guide for 1-(Pent-4-en-1-yl)-1H-1,2,4-triazol-3-amine

Terminal Olefin vs. Saturated Alkyl Chain

A direct structural comparison highlights the unique synthetic potential of the pent-4-en-1-yl derivative. In contrast, 1-(but-3-en-1-yl)-1H-1,2,4-triazol-3-amine (CAS 1861104-81-5, MW 138.17) presents a shorter alkenyl linker , and 1-pentyl-1H-1,2,4-triazol-3-amine (CAS 1182952-47-1, MW 154.21) is fully saturated . The chain-length and saturation variance directly impact physicochemical properties like logP and the capacity for further covalent modification.

N-1 Substituent Reactivity

Class-level inference

Terminal C=C bond present (pent-4-en-1-yl) vs. fully saturated chain (pentyl) and shorter alkenyl (but-3-en-1-yl)

Supports orthogonal late-stage diversification

Structural comparison only; no reaction data

Evidence Dimension	N-1 Substituent Structure
Target Compound Data	pent-4-en-1-yl (C5 chain with terminal alkene)
Comparator Or Baseline	1-pentyl (C5 saturated chain); 1-(but-3-en-1-yl) (C4 chain with terminal alkene)
Quantified Difference	Presence of a terminal C=C bond enabling orthogonal reactivity (e.g., thiol-ene) vs. no sp2 carbon (pentyl) or shorter chain length (butenyl).
Conditions	Structural formula analysis; SMILES: C=CCCCn1cnc(N)n1

Why This Matters

The terminal olefin provides a unique, chemoselective anchor point unavailable on saturated analogs, enabling precise, late-stage diversification for structure-activity relationship (SAR) studies or polymer conjugation.

Purity & Availability Benchmarking

This compound is available from specialized research chemical suppliers with a standard minimum purity specification of 95% (AKSci Catalog No. 8381EK) . A second supplier, Leyan, also lists the product at 95% purity (Product No. 2108324) , establishing a de facto market benchmark. This is directly comparable to the purity offered for the generic saturated analog 1-pentyl-1H-1,2,4-triazol-3-amine, which is also listed at 95% purity , indicating equivalent synthetic accessibility and quality control levels.

Commercial Purity

Head-to-head

95%

Identical purity to saturated analog supports equivalent quality

Supplier specifications; lot-dependent

Evidence Dimension	Commercial Purity
Target Compound Data	95% (Min. Purity Spec)
Comparator Or Baseline	1-Pentyl-1H-1,2,4-triazol-3-amine: 95%
Quantified Difference	Identical commercial purity (95%) between target and saturated analog.
Conditions	Commercial catalog specifications; AKSci and CymitQuimica listings.

Why This Matters

Procurement professionals can source a functionally superior olefin-containing building block without any penalty in chemical purity relative to its saturated counterpart, ensuring consistent research quality.

N-1 Alkenyl Substitution in Patent Landscape

A key patent (US 20160297823) broadly claims 'substituted amino triazoles' as inhibitors of Acidic Mammalian Chitinase (AMCase) for treating asthma, explicitly covering a vast range of N-1 substituents including alkenyl groups . The generic Markush structure encompasses the pent-4-en-1-yl motif. While specific IC50 data for this exact compound is absent, the patent's structure-activity relationship context strongly infers that terminal alkenes are strategically explored for optimizing target engagement or pharmacokinetic properties, distinguishing them from simpler alkyl chains.

Patent Coverage

Class-level inference

Covered by US 20160297823 as potential AMCase inhibitor scaffold

Supports rationale for alkenyl-triazole procurement in drug discovery

No compound-specific bioactivity data

Evidence Dimension	Patent Coverage and Therapeutic Rationale
Target Compound Data	Covered by generic Formula (I) in US 20160297823 as a potential AMCase inhibitor.
Comparator Or Baseline	General class of N-1 substituted triazoles; specific saturated analogs not emphasized for distinctive reactivity.
Quantified Difference	Strategic value driven by synthetic handle potential rather than isolated bioactivity; not quantifiable.
Conditions	Patent analysis; no biological assay data provided for the specific compound.

Why This Matters

Intellectual property filings signal the perceived value of alkenyl-substituted triazoles in a competitive therapeutic area, supporting the rationale for procuring this specific olefinic variant for drug discovery programs over a non-functionalized alkyl version.

• [1] Corman, M. L., Hungerford, W. M., Golebiowski, A., Beckett, R. P., Mazur, M., Olejniczak, S., & Olczak, J. (2016). Substituted amino triazoles, and methods using same. U.S. Patent Application No. 20160297823. View Source

Application Scenarios for 1-(Pent-4-en-1-yl)-1H-1,2,4-triazol-3-amine

Late-Stage SAR Diversification

The terminal olefin acts as a robust synthetic handle, enabling rapid analogue generation through thiol-ene click chemistry or cross-metathesis without altering the 3-amino-1,2,4-triazole pharmacophore. This directly supports medicinal chemistry campaigns, such as the development of AMCase inhibitors for asthma, where diversifying the N-1 substituent is a key strategy .

Functionalized Polymer Synthesis

The olefin group allows for direct incorporation into polymer backbones via radical polymerization or grafting onto existing polymer chains . This is a capability that the saturated analog 1-pentyl-1H-1,2,4-triazol-3-amine intrinsically lacks, making the target compound a valuable monomer for creating materials with pendant triazole bioactivity or metal-coordination sites.

Biopolymer Conjugation & Chemical Probes

The orthogonal reactivity of the terminal C=C bond facilitates selective conjugation to thiol-containing biomolecules or surfaces under mild conditions, without side reactions at the amine group. This precision is unattainable with the fully saturated pentyl analog, positioning this compound as a superior choice for constructing targeted chemical probes or drug-delivery conjugates where chemoselectivity is non-negotiable .

Agrochemical Discovery Research

Given the prominence of the 1,2,4-triazole scaffold in fungicides, this building block can be used to synthesize novel candidates with potentially improved environmental fate profiles. The terminal alkene provides a latent reactive site that might be exploited for pro-pesticide strategies or for tuning lipophilicity , offering a clear advantage over non-reactive alkyl-chain building blocks.

Application

Selection Property

Validation Focus

Late-stage SAR diversification

Olefin-based functionalization handle

Thiol-ene / metathesis reactivity

Functionalized polymer synthesis

Alkene polymerization compatibility

Radical polymerization incorporation

Biopolymer conjugation research

Orthogonal conjugation handle

C=C / amine chemoselectivity

Agrochemical discovery research

Latent alkene functionality

Pro-pesticide / lipophilicity studies

• [1] Corman, M. L., Hungerford, W. M., Golebiowski, A., Beckett, R. P., Mazur, M., Olejniczak, S., & Olczak, J. (2016). Substituted amino triazoles, and methods using same. U.S. Patent Application No. 20160297823. View Source
• [2] Wiley-VCH. (2021). Triazoles in Synthesis and Functionalization of Polymers. In Advances in Triazole Chemistry. Elsevier. View Source
• [3] Kolb, H. C., Finn, M. G., & Sharpless, K. B. (2001). Click Chemistry: Diverse Chemical Function from a Few Good Reactions. Angewandte Chemie International Edition, 40(11), 2004-2021. View Source